N-(4-((7-methyl-3-(2-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl)amino)phenyl)acetamide

• IUPAC Name: N-[4-[[7-methyl-3-(2-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino]phenyl]acetamide
• InChI: InChI=1S/C24H27N5O2/c1-15-7-12-20-22(28-19-10-8-18(9-11-19)27-17(3)30)21(14-25-23(20)26-15)24(31)29-13-5-4-6-16(29)2/h7-12,14,16H,4-6,13H2,1-3H3,(H,27,30)(H,25,26,28)
• InChI Key: UMXAWSRXCXQZGU-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C(=O)C2=CN=C3C(=C2NC4=CC=C(C=C4)NC(=O)C)C=CC(=N3)C
• Molecular Formula: C24H27N5O2
• Molecular Weight: 417.5 g/mol

Description

N-(4-((7-methyl-3-(2-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl)amino)phenyl)acetamide is a useful research compound. Its molecular formula is C24H27N5O2 and its molecular weight is 417.513. The purity is usually 95%.
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Scientific Research Applications

Design and Synthesis Applications

Research has been conducted on the design and synthesis of novel derivatives related to the chemical structure of interest. For instance, derivatives of N-methyl-2-(4-acylpiperazin-1-yl)-N-[3-(naphthalene-1-yloxy)-3-(thiophen-2-yl) propyl] acetamide have been designed and synthesized, showcasing the methodological approaches to developing new compounds with potential biological activities (Yang Jing, 2010).

Antibacterial Activity

Another aspect of scientific research applications involves synthesizing compounds for antibacterial purposes. A study on the synthesis of 2-[(5-aryl-1,3,4-oxadiazol-2-yl)thio]-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamide and related derivatives demonstrated significant antibacterial activity, indicating the potential use of similar compounds in developing new antibacterial agents (K. Ramalingam et al., 2019).

Metabolic Phenotyping

Metabolic phenotyping has been applied to study the metabolism and hepatotoxicity of acetaminophen, highlighting the use of similar chemical structures in understanding drug metabolism and identifying potential biomarkers for drug-induced liver injury (M. Coen, 2015).

Molecular Interaction Studies

Studies on the interaction of similar compounds with DNA and proteins are essential for drug discovery and understanding the mechanism of action of potential therapeutics. For example, the development of fluorescent probes for sensitive detection of carbonyl compounds in environmental water samples demonstrates the application of these compounds in environmental monitoring and analytical chemistry (S. Houdier et al., 2000).